Cas no 27104-14-9 (Hexadecenal)

• Product Name: Hexadecenal
• CAS No: 27104-14-9
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• CID: 288914
• PubChem ID: 5280541
• Update Time: 2025-04-19

Hexadecenal Chemical and Physical Properties

Names and Identifiers

• Hexadecenal
• Q27102466
• UNII-Z79H35Z0RU
• trans-2-Hexadecenal
• 2-Hexadecenal, (2E)-
• (E)-hexadec-2-enal
• C06123
• 16:1 aldehyde, (2E)-hexadecenal, powder
• Z79H35Z0RU
• 3163-37-9
• 2-(15,15,16,16,16-d5)-hexadecenal
• SCHEMBL1783148
• CHEBI:17585
• 2-trans-Hexadecenal
• 22644-96-8
• LMFA06000089
• J-014797
• 2-hexadecenal, E
• 2-Hexadecenal, (E)-
• 2-(d5)-hexadecenal
• 27104-14-9
• (2E)-hexadec-2-enal
• DTXSID801015907
• (E)-2-hexadecenal
• hexadec-2-enal
• 2-Hexadecenal
• trans-hexadec-2-enal
• (2E)-hexadecenal

• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h14-16H,2-13H2,1H3/b15-14+
• InChI Key： KLJFYXOVGVXZKT-CCEZHUSRSA-N
• SMILES： O=C/C=C/CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 238.229666
• Monoisotopic Mass: 238.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.9

Experimental Properties

• Density: 0.8450 (estimate)
• Melting Point: 26°C (estimate)
• Boiling Point: 331.02°C (rough estimate)
• Flash Point: 166.4°C
• Refractive Index: 1.4623 (estimate)